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Compound of Interest

Compound Name:
1H-Inden-1-one, 2,3-dihydro-5-

methyl-4-nitro-

CAS No.: 66773-14-6

Cat. No.: B3055770

Get Quote

5-Methyl-4-nitro-2,3-dihydroinden-1-one is a multifaceted organic molecule featuring a bicyclic

indenone framework, a prostereogenic center, and two key functional groups that dictate its

reactivity and stability: a ketone and a nitro group attached to the aromatic ring. For

researchers and professionals in drug development and materials science, a thorough

understanding of a molecule's thermodynamic stability is paramount. This stability profile

governs critical parameters such as shelf-life, formulation compatibility, and safety during

handling and synthesis.

Nitroaromatic compounds, in general, are recognized for their energetic properties and can be

susceptible to thermal decomposition.[1] The presence of both a methyl and a nitro group on

the benzene ring of the indenone core introduces electronic and steric factors that modulate

the molecule's overall stability. This guide provides a comprehensive analysis of the predicted

thermodynamic stability of 5-methyl-4-nitro-2,3-dihydroinden-1-one, drawing upon established

principles of physical organic chemistry and analogous data from related structures. In the

absence of direct experimental data for this specific molecule in the public domain, this

document serves as a predictive framework and a methodological guide for its empirical

investigation.
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Predicted Thermodynamic Profile and
Decomposition Pathways
The thermodynamic stability of 5-methyl-4-nitro-2,3-dihydroinden-1-one is intrinsically linked to

the bond dissociation energies of its constituent functional groups. The C-NO₂ bond is often the

most labile in nitroaromatic compounds, and its cleavage is a common initial step in thermal

decomposition.[2]

Primary Decomposition Mechanisms
Based on studies of similar nitroaromatic compounds, two primary decomposition pathways are

anticipated:

Homolytic Cleavage of the C-NO₂ Bond: This is a common decomposition route for

nitroaromatics, leading to the formation of a dihydroindenone radical and a nitrogen dioxide

radical (•NO₂).[2] This initiation step is often followed by a cascade of radical reactions,

leading to the formation of various gaseous products and a carbonaceous residue. The

presence of an ortho-methyl group can influence the rate of this cleavage through steric and

electronic effects.[2]

Intramolecular Rearrangement: The presence of a methyl group ortho to the nitro group can

facilitate an intramolecular rearrangement, a phenomenon observed in other ortho-

substituted nitroaromatics.[2] This could involve hydrogen abstraction from the methyl group

by the nitro group, leading to a different set of decomposition intermediates and products.

The following diagram illustrates these potential initial decomposition steps:
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Caption: Predicted initial decomposition pathways for 5-methyl-4-nitro-2,3-dihydroinden-1-one.

Methodologies for Stability Assessment
A dual approach combining computational modeling and experimental thermal analysis is

recommended for a robust evaluation of the thermodynamic stability of 5-methyl-4-nitro-2,3-

dihydroinden-1-one.

Computational Chemistry Protocol
Computational methods, particularly Density Functional Theory (DFT), are powerful tools for

predicting thermodynamic properties.[3]

Experimental Protocol: DFT Calculations

Geometry Optimization:

Construct the 3D structure of 5-methyl-4-nitro-2,3-dihydroinden-1-one.

Perform a geometry optimization using a suitable DFT functional (e.g., B3LYP) and basis

set (e.g., 6-311+G(d,p)).[4] This will find the lowest energy conformation of the molecule.
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Frequency Analysis:

Conduct a frequency calculation at the optimized geometry to confirm it is a true energy

minimum (no imaginary frequencies).[3]

This analysis also yields zero-point vibrational energy (ZPVE), thermal energy, enthalpy,

and Gibbs free energy.

Bond Dissociation Energy (BDE) Calculation:

Calculate the energies of the radical species formed from the homolytic cleavage of the C-

NO₂ bond.

The BDE can be calculated as: BDE = E(radical1) + E(radical2) - E(parent molecule),

where E is the electronic energy with ZPVE correction. A lower BDE for the C-NO₂ bond

would suggest it is a likely point of initial decomposition.[5]

Transition State Search for Rearrangement:

For the intramolecular rearrangement pathway, a transition state search (e.g., using the

Berny algorithm) is necessary to identify the structure and energy of the transition state.

The activation energy for this pathway can then be determined.

The following diagram outlines this computational workflow:
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Caption: Workflow for computational analysis of thermodynamic stability.

Experimental Thermal Analysis Protocol
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential

experimental techniques for characterizing the thermal stability of materials.[6]

Experimental Protocol: TGA/DSC Analysis

Sample Preparation:

Accurately weigh 3-5 mg of purified 5-methyl-4-nitro-2,3-dihydroinden-1-one into an

aluminum or ceramic TGA/DSC pan.

TGA Method:
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Heat the sample from ambient temperature to approximately 600 °C at a constant heating

rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

The TGA curve will show mass loss as a function of temperature, indicating

decomposition. The derivative of this curve (DTG) will show the temperature of the

maximum rate of mass loss.[7]

DSC Method:

Heat the sample under similar conditions as the TGA experiment.

The DSC curve will show endothermic (e.g., melting) and exothermic (e.g., decomposition)

events. A sharp exothermic peak following melting is indicative of thermal decomposition.

[7]

Data Interpretation:

Onset of Decomposition: The temperature at which significant mass loss begins in TGA, or a

sharp exotherm appears in DSC, provides a measure of the thermal stability.

Mass Loss Stages: Multiple steps in the TGA curve can correspond to different stages of

decomposition, providing insight into the decomposition mechanism.[6]

Enthalpy of Decomposition (from DSC): The integrated area of the exothermic

decomposition peak provides the enthalpy of decomposition, a measure of the energy

released.

Quantitative Data Summary (Predicted)
While specific experimental values are not available, a predictive summary based on

analogous compounds is presented below.
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Parameter
Predicted
Value/Range

Method of
Determination

Significance

Decomposition Onset

(TGA)
180 - 250 °C

Thermogravimetric

Analysis

Indicates the

temperature at which

the compound begins

to degrade.

C-NO₂ Bond

Dissociation Energy
200 - 250 kJ/mol DFT Calculations

A lower value

suggests this bond is

the weak point for

thermal

decomposition.[5]

Enthalpy of Formation Positive Value
Computational

Chemistry

A positive enthalpy of

formation is common

for nitro compounds

and indicates stored

chemical energy.[8]

Major Decomposition

Products

NO₂, CO, CO₂, H₂O,

Carbonaceous

residue

TGA coupled with

Mass Spectrometry

Identifies the final

products of thermal

decomposition.

Conclusion and Future Directions
This technical guide provides a predictive and methodological framework for assessing the

thermodynamic stability of 5-methyl-4-nitro-2,3-dihydroinden-1-one. Based on the chemical

structure and data from analogous nitroaromatic compounds, it is predicted that the molecule's

stability is primarily governed by the C-NO₂ bond and potential intramolecular interactions

involving the ortho-methyl group.

To validate these predictions, the outlined computational and experimental protocols should be

performed. The resulting data will be invaluable for the safe handling, storage, and application

of this compound in research and development. Further studies could also involve kinetic

analysis of the decomposition process to determine the reaction order and activation energy,

providing a more complete picture of its stability profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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